3-Methyl-5-(trifluoromethoxy)phenylacetic acid
Overview
Description
“3-Methyl-5-(trifluoromethoxy)phenylacetic acid” is a biochemical used for proteomics research . It has a molecular formula of C10H9F3O3 and a molecular weight of 234.172 g/mol .
Molecular Structure Analysis
The molecular structure of “3-Methyl-5-(trifluoromethoxy)phenylacetic acid” is characterized by the presence of a trifluoromethoxy group (OCF3) and a methyl group (CH3) attached to a phenylacetic acid core . The trifluoromethoxy group is known to influence the acidity of the compound .
Scientific Research Applications
Proteomics Research
This compound is utilized in proteomics , which is the large-scale study of proteins, particularly their structures and functions. It serves as a biochemical tool in the identification and quantification of proteins during the disease process, thus aiding in the understanding of cellular processes at the molecular level .
Synthesis of Pentaamine and Bis-heterocyclic Libraries
It acts as a building block in the synthesis of pentaamine and bis-heterocyclic libraries . These libraries are crucial for discovering new compounds with potential pharmacological activities, expanding the chemical space available for drug discovery .
Environmental Analysis
The acid is used in the determination of ionic perfluorinated substances and telomers in leachates from landfills and sediment samples. This application is vital for environmental monitoring and assessing the impact of these substances on ecosystems .
Analytical Chemistry
In analytical chemistry, this compound can be employed as a standard or reagent in various chemical analyses. Its precise molecular weight and structure make it suitable for calibrating instruments or as a reference compound in mass spectrometry .
Medicinal Chemistry
Researchers in medicinal chemistry may use this acid as a precursor or intermediate in the synthesis of more complex molecules. It could play a role in the development of new therapeutic agents, especially in the area of anti-inflammatory drugs .
Chemical Education
Due to its distinct molecular structure, this compound can be used in educational settings to teach students about fluorinated organic compounds and their properties. It provides a practical example for understanding the effects of trifluoromethoxy groups on acidity and reactivity .
Material Science
In material science, it could be explored for modifying the surface properties of materials. The presence of the trifluoromethoxy group might impart hydrophobicity or other desirable characteristics to polymers or coatings .
Biochemical Assays
Lastly, it can be incorporated into biochemical assays as a component that interacts with enzymes or receptors. This interaction can be measured to understand the binding affinities and kinetics of biological molecules .
Mechanism of Action
Target of Action
It’s worth noting that similar compounds have been used in suzuki–miyaura coupling reactions , which suggests that 3-Methyl-5-(trifluoromethoxy)phenylacetic acid may interact with palladium catalysts or other components involved in these reactions.
Mode of Action
In the context of Suzuki–Miyaura coupling reactions, the compound may participate in electronically divergent processes with the metal catalyst . This could involve oxidative addition with electrophilic organic groups, where palladium becomes oxidized through its donation of electrons to form a new Pd–C bond .
Biochemical Pathways
In the context of suzuki–miyaura coupling reactions, the compound may be involved in carbon–carbon bond forming reactions .
Result of Action
Similar compounds have been noted to have potent inhibitory effects in certain biological contexts .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 3-Methyl-5-(trifluoromethoxy)phenylacetic acid. For instance, the compound should be prevented from being released into the environment due to potential hazards . .
properties
IUPAC Name |
2-[3-methyl-5-(trifluoromethoxy)phenyl]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9F3O3/c1-6-2-7(5-9(14)15)4-8(3-6)16-10(11,12)13/h2-4H,5H2,1H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VEEJCMLHVUBOPJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)OC(F)(F)F)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9F3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methyl-5-(trifluoromethoxy)phenylacetic acid | |
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